2'-Deoxyadenosine-2'-13C Monohydrate

• Molecular Formula: C₉¹³CH₁₅N₅O₄
• Molecular Weight: 270.26

Description

2'-Deoxyadenosine-2'-13C Monohydrate (CAS: 478510-79-1) is a stable isotope-labeled derivative of 2'-deoxyadenosine, where the carbon at the 2' position is enriched with the ¹³C isotope. Its molecular formula is C₅¹³C₅H₁₃N₅O₃·H₂O, with a molecular weight of 274.22 g/mol . This compound is critical in nuclear magnetic resonance (NMR) studies and metabolic tracing due to its isotopic label, which enables precise tracking in biochemical pathways . It is stored at +4°C and has a purity of >95% (HPLC) . Safety data indicate that its toxicity profile aligns with unlabeled 2'-deoxyadenosine monohydrate (CAS: 16373-93-6), including H301 ("Toxic if swallowed") .

Comparison with Similar Compounds

Positional ¹³C Isotopologues

The position of ¹³C labeling significantly impacts applications. For example:

Compound Name	CAS Number	Label Position	Molecular Weight (g/mol)
[2'-¹³C]-2'-Deoxyadenosine Monohydrate	478510-79-1	2'	274.22
[1'-¹³C]-2'-Deoxyadenosine Monohydrate	446276-63-7	1'	274.22
[5'-¹³C]-2'-Deoxyadenosine Monohydrate	478510-77-9	5'	274.22

These isotopologues share identical molecular weights but differ in isotopic placement, affecting their utility in site-specific NMR studies .

Deuterated Derivatives

Deuterated analogues, such as [1'-²H]- and [5',5''-²H₂]-2'-deoxyadenosine monohydrate (CAS: NUC-048, 478510-81-5), replace hydrogen with deuterium. These are used in mass spectrometry and kinetic isotope effect studies but lack the ¹³C's NMR sensitivity .

Multi-Isotope-Labeled Compounds

Compounds like [¹³C₉;¹⁵N₃]-cytidine (CAS: MTNS-10103) demonstrate combined isotopic labeling, enabling multi-tracer experiments. However, 2'-Deoxyadenosine-2'-13C Monohydrate focuses on single-position ¹³C enrichment, simplifying synthesis and application .

Structural Analogues and Hydrate Forms

2'-Deoxycytidine Monohydrate

2'-Deoxycytidine monohydrate (CAS: 478510-83-7) shares structural similarity but substitutes adenine with cytosine. Its ¹³C-labeled variants (e.g., [2'-¹³C]-2'-deoxycytidine) are used in parallel studies but target different nucleotide pathways .

Hydrate Stability and Crystallization

Monohydrate forms of nucleosides, such as cytosine monohydrate and 5-flucytosine monohydrate, exhibit variable crystallization behaviors.

Physicochemical and Analytical Comparisons

Physicochemical Properties

Property	This compound	Unlabeled 2'-Deoxyadenosine Monohydrate
Molecular Weight	274.22 g/mol	269.25 g/mol
Storage Temperature	+4°C	0–6°C
Purity	>95% (HPLC)	Not specified

Analytical Characterization

Both labeled and unlabeled forms are characterized via ¹H-NMR, ¹³C-NMR, and HPLC. The ¹³C label in this compound produces distinct NMR signals at 100–110 ppm, enabling precise quantification . FTIR spectra show consistent carbonyl stretches (~1651 cm⁻¹), similar to α-lactose monohydrate, indicating stable hydrate formation .